7-[(5-Chloro-pyridin-2-ylamino)-pyridin-2-yl-methyl]-quinolin-8-ol

• Molecular Formula: C20H15ClN4O
• Molecular Weight: 362.8 g/mol
• IUPAC Name: 7-[[(5-chloropyridin-2-yl)amino]-pyridin-2-ylmethyl]quinolin-8-ol
• InChI: InChI=1S/C20H15ClN4O/c21-14-7-9-17(24-12-14)25-19(16-5-1-2-10-22-16)15-8-6-13-4-3-11-23-18(13)20(15)26/h1-12,19,26H,(H,24,25)
• InChI Key: GBBDAFITRZMZCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C2=C(C3=C(C=CC=N3)C=C2)O)NC4=NC=C(C=C4)Cl

Description

7-[(5-Chloro-pyridin-2-ylamino)-pyridin-2-yl-methyl]-quinolin-8-ol is a useful research compound. Its molecular formula is C20H15ClN4O and its molecular weight is 362.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by method B presented for the compound of Example 1; 2-amino-5-chloro-pyridine, 2-pyridine-carboxaldehyde and 8-hydroxy-quinoline were used in the reaction; the reaction mixture was heated at 60° C. for 3 days. Greyish-white powder, product purified by column chromatography. C20H18ClN4O; (MW: 362.1); yield: 55 mg, (23.7%). m.p.: 160-162° C., HPLC (CH3CN/H2O 70:30 Phenomenex C18 282 nm): 5.69 min.